6-(Benzylsulfanyl)pyridine-3-sulfonic acid

• Molecular Formula: C12H11NO3S2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 6-benzylsulfanylpyridine-3-sulfonic acid
• InChI: InChI=1S/C12H11NO3S2/c14-18(15,16)11-6-7-12(13-8-11)17-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,15,16)
• InChI Key: UMKKNGSOOFISJQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=NC=C(C=C2)S(=O)(=O)O
• Canonical SMILES: C1=CC=C(C=C1)CSC2=[NH+]C=C(C=C2)S(=O)(=O)[O-]
• solubility: 42.2 [ug/mL]

Description

6-(Benzylsulfanyl)pyridine-3-sulfonic acid is a chemical compound that has been studied extensively in the field of medicinal chemistry. This compound is known for its potential use in the treatment of various diseases, including cancer and diabetes.

Mechanism of Action

The mechanism of action of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the inhibition of certain enzymes and pathways that are involved in cancer cell growth and glucose metabolism. Specifically, this compound has been found to inhibit the activity of the enzyme hexokinase, which is involved in the first step of glucose metabolism. It has also been found to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid are still being studied. However, it has been found to have hypoglycemic effects in animal models, making it a potential treatment for diabetes. It has also been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(Benzylsulfanyl)pyridine-3-sulfonic acid in lab experiments include its potential therapeutic applications in the treatment of cancer and diabetes. Its mechanism of action has also been well-studied, making it a useful tool for researchers studying cancer cell growth and glucose metabolism. However, limitations include the need for further research to determine its safety and efficacy in human subjects.

Future Directions

For research on 6-(Benzylsulfanyl)pyridine-3-sulfonic acid include further studies on its mechanism of action and potential therapeutic applications. Researchers may also investigate the safety and efficacy of this compound in human subjects. Additionally, studies may focus on the development of new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 6-(Benzylsulfanyl)pyridine-3-sulfonic acid involves the reaction of 3-chloropyridine with sodium benzyl mercaptide in the presence of sodium hydroxide. The resulting product is then oxidized using hydrogen peroxide to yield 6-(Benzylsulfanyl)pyridine-3-sulfonic acid.

Scientific Research Applications

6-(Benzylsulfanyl)pyridine-3-sulfonic acid has been studied extensively in the field of medicinal chemistry. It has been found to have potential therapeutic applications in the treatment of cancer, diabetes, and other diseases. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. It has also been found to have hypoglycemic effects, making it a potential treatment for diabetes.